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Compound of Interest

Compound Name: Isobutyl propionate

Cat. No.: B1201936

Isobutyl Propionate: A Comprehensive
Physicochemical Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the core physicochemical properties of
isobutyl propionate (CAS No. 540-42-1), a carboxylic ester recognized for its characteristic
fruity, rum-like aroma. This document is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development and other scientific fields who
require precise and reliable data on this compound. The guide encompasses a summary of
quantitative data, detailed experimental protocols for the determination of key properties, and
visual representations of experimental workflows.

Introduction

Isobutyl propionate, with the IUPAC name 2-methylpropyl propanoate, is a colorless liquid
that is slightly soluble in water but miscible with many organic solvents.[1][2] Its pleasant
fragrance has led to its use as a flavoring and fragrance agent.[3] Beyond these applications, a
thorough understanding of its physicochemical properties is essential for its use in chemical
synthesis, as a solvent, and for safety and handling considerations in laboratory and industrial
settings. This guide details its fundamental chemical and physical characteristics.
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Chemical and Physical Properties

The key physicochemical properties of isobutyl propionate are summarized in the table
below. These values have been compiled from various reputable sources and represent
experimentally determined data.

Property Value

Molecular Formula C7H1402

Molecular Weight 130.18 g/mol

Appearance (.Zolorless to pale yellow liquid with a fruity, rum-
like odor

Density 0.869 g/mL at 25 °C

Boiling Point 137 °C at 760 mmHg; 66-67 °C at 60 mmHg

Melting Point -71.4 °C

Flash Point 26 °C (78.8 °F) - Closed Cup

Solubility in Water 1700 mg/L at 25 °C (Slightly soluble)

Vapor Pressure 6.47 mmHg at 25 °C

Refractive Index 1.397 at 20 °C

Experimental Protocols

The determination of the physicochemical properties of isobutyl propionate requires
standardized experimental methodologies to ensure accuracy and reproducibility. Below are
detailed protocols for key properties, based on internationally recognized guidelines such as
those from the Organisation for Economic Co-operation and Development (OECD) and ASTM
International.

Determination of Boiling Point

The boiling point of isobutyl propionate is determined using the distillation method as outlined
in OECD Guideline 103 and ASTM D1078.[2][4][5][6][71[8][9]
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e Principle: This method determines the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure.

o Apparatus: Distillation flask, condenser, calibrated thermometer, heating mantle, and
receiving cylinder.

e Procedure:
o A measured volume of isobutyl propionate is placed in the distillation flask.
o The flask is heated, and the liquid is allowed to boil.

o The temperature at which the liquid-vapor equilibrium is established is recorded as the
boiling point.

o Corrections for atmospheric pressure are applied to standardize the boiling point to 760
mmHg.

Determination of Melting Point

The melting point of isobutyl propionate, which is the temperature at which it transitions from
a solid to a liquid, is determined in accordance with OECD Guideline 102.

e Principle: This method involves heating a small, solidified sample of the substance and
observing the temperature range over which it melts.

o Apparatus: Capillary tube, melting point apparatus with a temperature-controlled block and a
viewing lens.

e Procedure:
o A small amount of solidified isobutyl propionate is introduced into a capillary tube.
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

o The temperature at which the first drop of liquid appears and the temperature at which the
last solid particle melts are recorded to define the melting range.

Determination of Density

The density of isobutyl propionate is determined using a pycnometer or an oscillating
densitometer as described in OECD Guideline 109.[10][11][12][13]

e Principle: Density is the mass per unit volume of a substance.

e Apparatus: A pycnometer of a known volume or an oscillating densitometer, and an analytical

balance.

e Procedure (Pycnometer Method):

o

The empty pycnhometer is weighed.

[¢]

It is then filled with isobutyl propionate, ensuring no air bubbles are present.

The filled pycnometer is weighed again at a constant temperature.

[¢]

The density is calculated by dividing the mass of the liquid by the known volume of the

[e]

pycnometer.

Determination of Flash Point

The flash point of isobutyl propionate is determined using the Tag Closed Cup method as
specified in ASTM D56.[14][15][16][17][18]

 Principle: The flash point is the lowest temperature at which the vapors of the liquid will ignite
when an ignition source is introduced.

e Apparatus: Tag Closed Cup tester, which includes a sample cup with a lid, a heat source,

and an ignition source.
e Procedure:

o The sample cup is filled with isobutyl propionate to a specified level.
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o The lid is closed, and the sample is heated at a slow, constant rate.

o At regular temperature intervals, the ignition source is applied through an opening in the
lid.

o The flash point is the lowest temperature at which a flash is observed.

Determination of Water Solubility

The water solubility of isobutyl propionate is determined by the flask method as described in
OECD Guideline 105.[1][19][20][21][22][23]

e Principle: A saturated solution of the substance in water is prepared, and the concentration of
the substance in the aqueous phase is determined analytically.

o Apparatus: Flask with a stirrer, constant temperature bath, and an analytical instrument for
concentration measurement (e.g., gas chromatograph).

e Procedure:
o An excess amount of isobutyl propionate is added to a known volume of water in a flask.
o The mixture is agitated in a constant temperature bath until equilibrium is reached.

o The aqueous phase is then separated and analyzed to determine the concentration of
dissolved isobutyl propionate.

Determination of Vapor Pressure

The vapor pressure of isobutyl propionate is determined using a static or dynamic method as
outlined in OECD Guideline 104.[24][25][26][27][28]

e Principle: The vapor pressure is the pressure exerted by the vapor in thermodynamic
equilibrium with its condensed phase at a given temperature.

e Apparatus: A system to introduce the sample into a vacuum, a pressure measuring device
(manometer), and a constant temperature bath.
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e Procedure (Static Method):

o A small amount of isobutyl propionate is introduced into an evacuated system of known
volume.

o The system is maintained at a constant temperature until the pressure reading is stable.

o This stable pressure is the vapor pressure of the substance at that temperature.

Determination of Refractive Index

The refractive index of isobutyl propionate is measured using a refractometer according to
ASTM D1218.[29][30][31][32][33]

o Principle: The refractive index is the ratio of the speed of light in a vacuum to its speed in the
substance.

o Apparatus: A calibrated refractometer with a light source and a temperature-controlled prism.
e Procedure:
o Afew drops of isobutyl propionate are placed on the prism of the refractometer.

o The instrument is adjusted to bring the dividing line between the light and dark fields into
focus.

o The refractive index is read directly from the scale at a specified temperature (typically 20
°C).

Visualized Experimental Workflows

To further elucidate the experimental processes, the following diagrams illustrate the
generalized workflows for determining key physicochemical properties.
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Boiling Point Determination Workflow
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Flash Point Determination Workflow
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Water Solubility Determination Workflow

Conclusion
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The data and methodologies presented in this technical guide provide a robust foundation for
the safe and effective use of isobutyl propionate in a variety of scientific applications. The
summarized physicochemical properties, coupled with detailed experimental protocols based
on international standards, offer a reliable reference for researchers and professionals. The
visualized workflows further clarify the experimental processes, ensuring a comprehensive
understanding of how these critical parameters are determined. Adherence to these
standardized methods is crucial for generating high-quality, reproducible data in scientific
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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